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Compound of Interest

Compound Name: 6-chloro-1H-indol-3-yl acetate

CAS No.: 114305-99-6

Cat. No.: B040602

Get Quote

CAS Number: 108761-33-7 Synonyms: Salmon-Acetate; 1-Acetyl-6-chloroindol-3-yl acetate; 6-

Chloro-1,3-diacetylindole.[1]

Part 1: Executive Summary & Disambiguation
Warning: Chemical Identity Verification In the field of high-precision synthesis and diagnostics,

CAS number 108761-33-7 is frequently subject to database cross-listing errors.[1] It is not

Glimepiride (CAS 93479-97-1), nor is it X-Glc (CAS 15548-60-4).[1]

CAS 108761-33-7 refers to 6-Chloroindoxyl-1,3-diacetate, a specialized chromogenic substrate

used primarily for the detection of esterase and lipase activity.[1] Unlike its galactoside

counterparts (e.g., Salmon-Gal) which detect glycosidases, this diacetate derivative targets the

esterolytic machinery of cells. Upon enzymatic hydrolysis and subsequent oxidation, it yields a

distinct salmon-red precipitate (6,6'-dichloroindigo), offering a high-contrast alternative to the

traditional blue indigo produced by unsubstituted indoxyl acetate.[1]

This guide details the physicochemical profile, reaction mechanism, and experimental protocols

for utilizing this compound in histochemistry and microbial identification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b040602#bc-rfq
http://www.saicarbohydrates.com/finechemicals.html
http://www.saicarbohydrates.com/finechemicals.html
http://www.saicarbohydrates.com/finechemicals.html
http://www.saicarbohydrates.com/finechemicals.html
http://www.saicarbohydrates.com/finechemicals.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Chemical Identity & Physicochemical Profile
The stability of 6-Chloroindoxyl-1,3-diacetate relies on the acetylation of both the 1-nitrogen

and 3-oxygen positions of the indole ring.[1] This "double protection" prevents premature

oxidation (background noise) until specific enzymatic cleavage occurs.

Parameter Technical Specification

IUPAC Name (1-acetyl-6-chloroindol-3-yl) acetate

Molecular Formula C₁₂H₁₀ClNO₃

Molecular Weight 251.67 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in organic solvents (DMF, DMSO,

Acetone); poorly soluble in water.[1][2]

Chromophore 6,6'-Dichloroindigo (Salmon/Red precipitate)

Target Enzyme Carboxyl esterase (EC 3.1.1.1), Lipase

Purity Standard
≥ 98% (HPLC); Free indoxyl content must be

<0.5% to prevent auto-oxidation.[1]

Storage
-20°C, Desiccated, Protect from light

(Photosensitive).

Part 3: Mechanism of Action (Chromogenesis)
The utility of CAS 108761-33-7 lies in its transformation from a colorless, soluble ester to an

insoluble, colored precipitate.[1] This process is strictly controlled by the presence of esterases.

Enzymatic Hydrolysis: Intracellular or secreted esterases cleave the acetyl groups at

positions 1 and 3.

Intermediate Formation: This releases 6-chloroindoxyl, an unstable intermediate.

Oxidative Dimerization: In the presence of atmospheric oxygen (or an added oxidant like

ferricyanide), two molecules of 6-chloroindoxyl dimerize.
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Precipitation: The result is 6,6'-dichloroindigo, a highly insoluble salmon-red pigment that

deposits strictly at the site of enzyme activity.[1]

Figure 1: Enzymatic Reaction Pathway
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Caption: The conversion of the colorless diacetate substrate into the insoluble salmon-red

chromophore via esterase activity and oxidative dimerization.[1]

Part 4: Experimental Protocols
Protocol A: Intracellular Esterase Staining
(Histochemistry/Microbiology)
Objective: To localize esterase activity in tissue sections or bacterial colonies using the salmon-

red chromophore.[1]

Reagents Required:

Stock Solution: Dissolve 25 mg of 6-Chloroindoxyl-1,3-diacetate in 1 mL of anhydrous DMF

(Dimethylformamide). Note: Prepare fresh or store at -20°C for max 1 week.

Buffer: 0.1 M Tris-HCl (pH 7.4) or Phosphate Buffer (pH 7.2).

Oxidation Catalyst (Optional): 5 mM Potassium Ferricyanide / 5 mM Potassium Ferrocyanide

(1:1 mixture) to accelerate dimerization and localize the precipitate more sharply.

Step-by-Step Workflow:
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Fixation (Tissue only): Fix tissue sections in cold acetone or dilute formaldehyde (neutral

buffered) for 5–10 minutes. Avoid glutaraldehyde as it may inhibit esterase activity.

Substrate Preparation:

Add 50 µL of Stock Solution to 10 mL of Buffer.

Critical: Vortex immediately to prevent precipitation of the unhydrolyzed substrate.

Incubation:

Incubate samples at 37°C in the dark.

Time: 15 minutes to 2 hours. Monitor microscopically for color development.

Counterstaining:

Wash samples 3x with PBS.

Counterstain nuclei with Hematoxylin (blue) or Methyl Green. The salmon-red esterase

signal contrasts well with blue/green nuclear stains.[1]

Mounting: Mount in an aqueous mounting medium (e.g., Glycerol gelatin). Do not use

xylene-based media as they may dissolve the indigo precipitate.[1]

Figure 2: Staining Workflow Logic
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Step 1: Stock Preparation
25mg/mL in DMF

Step 2: Dilution
1:200 in Tris-HCl (pH 7.4)

 Vortex vigorously

Step 3: Incubation
37°C, Dark, 30-120 min

 Add to sample

Step 4: Observation
Salmon-Red Precipitate

 Stop when signal is distinct

Click to download full resolution via product page

Caption: Operational workflow for esterase detection using 6-Chloroindoxyl-1,3-diacetate.

Part 5: Analytical Methodologies & Impurity Profiling
For researchers synthesizing or verifying the quality of CAS 108761-33-7, the following

analytical parameters are critical. The presence of free indoxyl (mono-acetate or deacetylated)

is the primary impurity of concern, as it leads to high background noise.

HPLC Method for Purity Assessment
Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.
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Detection: UV at 280 nm (Indole absorption) and 230 nm.

Acceptance Criteria:

Main Peak (Diacetate): >98.0% area.[3][4]

Impurity (Mono-acetate): <1.0%.[1]

Impurity (Free 6-Chloroindoxyl): <0.5% (Critical for low background).[1]

Troubleshooting Guide
Observation Root Cause Corrective Action

High Background (Pink buffer)
Spontaneous hydrolysis or

poor quality substrate.[1]

Check HPLC purity. Ensure

buffer pH is < 8.0. Use fresh

stock.

No Staining
Enzyme inactivation or inhibitor

presence.[1]

Avoid glutaraldehyde fixation.

Check for esterase inhibitors

(e.g., organophosphates) in

the system.

Diffuse Staining
Slow oxidation allowing

intermediate diffusion.[1]

Add oxidation catalyst

(Ferri/Ferrocyanide) to

precipitate the dye faster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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